Cas no 1269151-51-0 (2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid hydrochloride)

• Product Name: 2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid hydrochloride
• CAS No: 1269151-51-0
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 4584886
• Update Time: 2025-10-17

2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid hydrochloride

• Inchi： 1S/C16H14N2O3.ClH/c1-11-6-7-15-17-12(9-18(15)8-11)10-21-14-5-3-2-4-13(14)16(19)20;/h2-9H,10H2,1H3,(H,19,20);1H
• InChI Key： SLNDIFVHMOWLLU-UHFFFAOYSA-N
• SMILES： C(C1=CN2C=C(C)C=CC2=N1)OC1C=CC=CC=1C(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid hydrochloride

Comprehensive Overview of 2-({6-methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid hydrochloride (CAS No. 1269151-51-0)

2-({6-methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid hydrochloride (CAS No. 1269151-51-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and developmental studies.

The molecular structure of 2-({6-methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid hydrochloride features a benzoic acid moiety linked to a 6-methylimidazo[1,2-a]pyridine group via an ether bridge. This configuration is particularly interesting to researchers exploring small-molecule drug discovery and targeted therapy. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways implicated in diseases such as cancer and autoimmune disorders.

In the context of current research trends, CAS No. 1269151-51-0 is often discussed alongside personalized medicine and precision oncology. These fields emphasize the development of compounds that can selectively target specific molecular aberrations in patients. The imidazo[1,2-a]pyridine scaffold of this compound has been shown to interact with various protein kinases, making it a candidate for further investigation in drug repurposing and combination therapies.

From a synthetic chemistry perspective, the preparation of 2-({6-methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid hydrochloride involves multi-step organic reactions, including etherification and salt formation. Researchers have optimized these processes to improve yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's physicochemical properties, such as its logP value and aqueous solubility, are also well-documented, aiding in its evaluation for bioavailability and drug delivery systems.

The growing interest in CAS No. 1269151-51-0 is reflected in its frequent appearance in scientific literature and patent filings. For instance, its potential role in neurodegenerative disease research has been explored, with preliminary data suggesting modulatory effects on neuroinflammatory pathways. Additionally, its metabolic stability and toxicity profile have been subjects of preclinical studies, aligning with the broader demand for safer and more efficacious therapeutics.

In summary, 2-({6-methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid hydrochloride represents a promising candidate in modern drug development. Its versatility and mechanistic novelty position it as a valuable tool for addressing unmet medical needs, particularly in the realms of oncology and inflammatory diseases. As research progresses, this compound is likely to remain a focal point for both academic and industrial laboratories.